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Compound of Interest

Compound Name: Nav1.8-IN-4

CAS No.: 1620846-16-3

Cat. No.: B15590475

Get Quote

Disclaimer: No specific information was found for a compound named "Nav1.8-IN-4". The

following application notes and protocols are based on the well-characterized, selective Nav1.8

inhibitors, A-803467 and PF-01247324, which are used as representative examples to illustrate

the application of Nav1.8 inhibition in cardiac neuronal activity research.

Introduction
The voltage-gated sodium channel Nav1.8, encoded by the SCN10A gene, is predominantly

expressed in peripheral sensory neurons and has been a key target for pain therapeutics.[1][2]

[3] Emerging evidence has revealed the functional expression of Nav1.8 in intracardiac

neurons, suggesting a novel role for this channel in regulating cardiac electrophysiology and

arrhythmogenesis.[4][5][6] Genome-wide association studies have linked SCN10A variants with

alterations in PR interval and QRS duration, further implicating Nav1.8 in cardiac conduction.[4]

[5] Unlike the primary cardiac sodium channel Nav1.5, Nav1.8 exhibits distinct biophysical

properties, including resistance to tetrodotoxin and a more depolarized voltage dependence of

activation, which allows it to contribute to neuronal excitability under conditions that would

inactivate other sodium channels.[2][7]
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Selective Nav1.8 inhibitors, such as A-803467 and PF-01247324, serve as critical

pharmacological tools to dissect the specific contribution of Nav1.8 to cardiac neuronal activity

and its downstream effects on cardiomyocytes. These compounds have been instrumental in

demonstrating that Nav1.8 modulates the firing frequency of intracardiac neurons, influences

the late sodium current (INaL) in cardiomyocytes under pathological conditions, and may

represent a novel therapeutic target for cardiac arrhythmias.[8][9][10]

Data Presentation
The following tables summarize the quantitative effects of representative Nav1.8 inhibitors on

various cellular and tissue-level parameters as reported in the literature.

Table 1: Electrophysiological Effects of Nav1.8 Inhibitors on Intracardiac Neurons and

Cardiomyocytes
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Paramete
r

Cell Type Species Inhibitor
Concentr
ation

Effect
Referenc
e

Sodium

Current

(INa)

Density

Intracardia

c Neurons
Mouse A-803467

0.5–2

µmol/L

Significantl

y reduced
[4][5]

Action

Potential

Firing

Frequency

Intracardia

c Neurons
Mouse A-803467

0.5–2

µmol/L

Markedly

reduced
[4][5]

Sodium

Current

(INa)

Density

Ventricular

Myocytes
Mouse A-803467

0.5–2

µmol/L
No effect [4][5]

Action

Potential

Upstroke

Velocity

Ventricular

Myocytes
Mouse A-803467

0.5–2

µmol/L
No effect [4][5]

Late

Sodium

Current

(INaL)

Hypertroph

ied

Cardiomyo

cytes

Human A-803467 30 nM
Significantl

y reduced
[9]

Late

Sodium

Current

(INaL)

Hypertroph

ied

Cardiomyo

cytes

Human
PF-

01247324
1 µM

Significantl

y reduced
[9]

Action

Potential

Duration at

90%

Repolarizat

ion

(APD90)

Hypertroph

ied

Cardiomyo

cytes

Human

A-803467 /

PF-

01247324

30 nM / 1

µM

Significantl

y

shortened

[9]
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Table 2: Effects of Nav1.8 Inhibition on Arrhythmogenic Triggers

Paramete
r

Cell/Tissu
e Type

Species Inhibitor
Concentr
ation

Effect
Referenc
e

Diastolic

SR Ca2+

Leak

Hypertroph

ied

Cardiomyo

cytes

Human

A-803467 /

PF-

01247324

30 nM / 1

µM

Decreased

by ~50%
[9]

SR Ca2+

Spark

Frequency

Hypertroph

ied

Cardiomyo

cytes

Human

A-803467 /

PF-

01247324

30 nM / 1

µM
Decreased [9]

Incidence

of Atrial

Fibrillation

(AF)

Whole

Animal
Canine A-803467 N/A

Decreased

(87.5% vs

25.0%)

[11]

AF

Duration

Whole

Animal
Canine A-803467 N/A Shortened [11]

AF Cycle

Length

Whole

Animal
Canine A-803467 N/A Prolonged [11]

Experimental Protocols
Detailed methodologies for key experiments are provided below to guide researchers in the

application of Nav1.8 inhibitors for studying cardiac neuronal activity.

Protocol 1: Patch-Clamp Electrophysiology on Isolated
Intracardiac Neurons
Objective: To measure the effect of Nav1.8 inhibitors on sodium currents and action potential

firing in isolated intracardiac neurons.

Materials:
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Murine intracardiac ganglia

Enzyme solution (e.g., collagenase, trypsin)

Neurobasal medium supplemented with B27 and glutamine

Patch-clamp rig with amplifier and data acquisition system

Borosilicate glass capillaries

Internal solution (in mM): e.g., 140 KCl, 1 MgCl2, 10 HEPES, 10 EGTA, 4 Mg-ATP, 0.3 Na-

GTP (pH 7.3 with KOH)

External solution (in mM): e.g., 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10

Glucose (pH 7.4 with NaOH)

Nav1.8 inhibitor (e.g., A-803467) stock solution in DMSO

Procedure:

Isolation of Intracardiac Neurons:

1. Euthanize mice according to approved institutional protocols.

2. Excise the heart and identify the intracardiac ganglia located at the base of the pulmonary

veins.

3. Dissect the ganglia and incubate in an enzyme solution to dissociate the neurons.

4. Gently triturate the tissue to obtain a single-cell suspension.

5. Plate the isolated neurons on coated coverslips and culture in supplemented Neurobasal

medium.

Patch-Clamp Recording:

1. Place a coverslip with adherent neurons in the recording chamber on the microscope

stage and perfuse with external solution.
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2. Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled

with internal solution.

3. Establish a whole-cell patch-clamp configuration on a visually identified neuron.

4. For Sodium Current Measurement (Voltage-Clamp):

Hold the cell at a potential of -80 mV.

Apply depolarizing voltage steps (e.g., from -60 mV to +40 mV in 5 mV increments) to

elicit sodium currents.

Record baseline currents.

Perfuse the chamber with the external solution containing the Nav1.8 inhibitor (e.g., 1

µM A-803467) and repeat the voltage protocol.

5. For Action Potential Firing (Current-Clamp):

Switch to current-clamp mode.

Inject depolarizing current steps of increasing amplitude to elicit action potentials.

Record the number of action potentials (firing frequency) at each current step.

Perfuse with the Nav1.8 inhibitor and repeat the current injection protocol.

Data Analysis:

1. Measure the peak sodium current density (pA/pF) before and after drug application.

2. Analyze changes in current-voltage (I-V) relationship and voltage-dependence of

inactivation.

3. Quantify the action potential firing frequency (in Hz) at different current injection levels.

4. Perform statistical analysis to determine the significance of the inhibitor's effects.
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Protocol 2: Immunohistochemistry for Nav1.8
Localization
Objective: To visualize the expression and localization of Nav1.8 protein in cardiac tissue,

particularly in intracardiac ganglia.

Materials:

Mouse or human cardiac tissue

4% Paraformaldehyde (PFA) in PBS

Sucrose solutions (15% and 30% in PBS)

Optimal Cutting Temperature (OCT) compound

Cryostat

Primary antibody: anti-Nav1.8

Secondary antibody: fluorescently-labeled (e.g., Alexa Fluor 488)

Nuclear counterstain (e.g., DAPI)

Mounting medium

Fluorescence microscope

Procedure:

Tissue Preparation:

1. Perfuse the animal with PBS followed by 4% PFA.

2. Excise the heart and post-fix in 4% PFA overnight at 4°C.

3. Cryoprotect the tissue by sequential incubation in 15% and 30% sucrose solutions until it

sinks.
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4. Embed the tissue in OCT compound and freeze.

5. Cut thin sections (e.g., 10-20 µm) using a cryostat and mount on slides.

Immunostaining:

1. Wash the sections with PBS to remove OCT.

2. Perform antigen retrieval if necessary (e.g., citrate buffer incubation).

3. Permeabilize the sections with a solution containing a detergent (e.g., 0.1% Triton X-100

in PBS).

4. Block non-specific binding with a blocking solution (e.g., 5% normal goat serum in PBS)

for 1 hour.

5. Incubate the sections with the primary anti-Nav1.8 antibody overnight at 4°C.

6. Wash the sections with PBS.

7. Incubate with the fluorescently-labeled secondary antibody for 1-2 hours at room

temperature, protected from light.

8. Wash the sections with PBS.

9. Counterstain the nuclei with DAPI.

10. Mount the coverslips using an appropriate mounting medium.

Imaging:

1. Visualize the sections using a fluorescence microscope.

2. Capture images of Nav1.8 staining, particularly in the regions of intracardiac ganglia.

3. Co-localization studies with neuronal markers (e.g., Tuj1) can be performed to confirm

neuronal expression.
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Visualizations
The following diagrams illustrate key concepts related to the application of Nav1.8 inhibitors in

studying cardiac neuronal activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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